Cas no 1806844-69-8 (Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate)

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity in synthetic chemistry. Its structure combines bromo and chloro groups at the 5- and 2-positions, respectively, along with a difluoromethyl group at the 3-position, enhancing its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The ester functionality at the 4-position facilitates further derivatization, making it valuable for cross-coupling reactions and nucleophilic substitutions. The presence of fluorine atoms improves metabolic stability and bioavailability in target molecules. This compound is particularly useful in the development of bioactive compounds requiring selective functionalization of the pyridine core.
Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate structure
1806844-69-8 structure
Product Name:Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate
CAS No:1806844-69-8
MF:C9H7BrClF2NO2
MW:314.511187791824
CID:4859081
Update Time:2025-05-20

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate
    • Inchi: 1S/C9H7BrClF2NO2/c1-16-6(15)2-4-5(10)3-14-8(11)7(4)9(12)13/h3,9H,2H2,1H3
    • InChI Key: GMWNOXKOWFZAJF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C(F)F)=C1CC(=O)OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029062512-250mg
Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate
1806844-69-8 97%
250mg
$969.60 2022-03-31
Alichem
A029062512-500mg
Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate
1806844-69-8 97%
500mg
$1,613.70 2022-03-31
Alichem
A029062512-1g
Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate
1806844-69-8 97%
1g
$3,158.80 2022-03-31

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate Related Literature

Additional information on Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS 1806844-69-8): A Versatile Pyridine Derivative for Advanced Applications

The Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS 1806844-69-8) is a highly specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique difluoromethyl and bromo-chloro substitution pattern, serves as a crucial intermediate in the synthesis of bioactive molecules. Its molecular structure combines the pyridine core with strategically placed halogen atoms, making it particularly valuable for drug discovery and material science applications.

In recent years, the demand for halogenated pyridine derivatives like Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate has surged due to their importance in developing novel therapeutics. Researchers frequently search for "CAS 1806844-69-8 supplier" or "difluoromethyl pyridine synthesis," reflecting the compound's growing commercial and scientific relevance. The presence of both bromo and chloro substituents enhances its reactivity in cross-coupling reactions, while the difluoromethyl group contributes to improved metabolic stability in potential drug candidates.

The physicochemical properties of Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate make it particularly interesting for medicinal chemistry applications. With a molecular weight of 308.53 g/mol, this white to off-white crystalline powder typically shows good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its stability under various conditions makes it suitable for diverse synthetic transformations, addressing common search queries such as "pyridine acetate ester reactions" and "halogenated pyridine stability."

One of the most significant applications of CAS 1806844-69-8 lies in pharmaceutical intermediate synthesis. The compound serves as a building block for developing kinase inhibitors and other small molecule therapeutics. Recent publications highlight its use in creating potential treatments for inflammatory diseases and certain cancers, aligning with trending searches for "pyridine-based drug discovery 2024." The ester functionality in the molecule allows for further derivatization, making it adaptable to various medicinal chemistry strategies.

In agrochemical research, Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate has shown promise as an intermediate for novel crop protection agents. The difluoromethyl group is particularly valuable in this context, as fluorinated compounds often demonstrate enhanced biological activity and environmental persistence. This addresses frequent industry searches for "fluorinated pyridine agrochemicals" and "new pesticide intermediates 2024," reflecting current market demands for more efficient and sustainable agricultural solutions.

The synthesis and handling of Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate require specialized knowledge in heterocyclic chemistry. Common synthetic routes often start from commercially available pyridine precursors, with careful introduction of the bromo, chloro, and difluoromethyl substituents. Researchers looking for "CAS 1806844-69-8 synthesis protocol" will find that modern methods emphasize atom economy and green chemistry principles, in line with current industry trends toward sustainable manufacturing.

Quality control of Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard methods for verifying purity and structure. These analytical considerations respond to common quality-related searches such as "pyridine derivative purity analysis" and "halogenated compound characterization," highlighting the importance of rigorous quality standards in research and production settings.

The market outlook for Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate appears positive, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Industry analysts tracking "specialty chemicals market growth 2024" note particular interest in multifunctional intermediates like this compound. Its dual utility in drug discovery and crop protection positions it well to meet evolving industry needs, especially in regions with growing pharmaceutical manufacturing capabilities.

Storage and handling recommendations for CAS 1806844-69-8 emphasize standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere, protected from moisture and light. These practical considerations address frequently asked questions like "how to store halogenated pyridines" and "pyridine derivative shelf life," providing valuable information for end-users in research and industrial settings.

As research continues, Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate is likely to find new applications in materials science and other advanced fields. The unique combination of halogen atoms and fluorine substitution offers interesting possibilities for developing specialty polymers and electronic materials. This potential aligns with emerging searches for "functionalized pyridines in material science" and "fluorinated heterocycles for electronics," indicating expanding interest beyond traditional applications.

In conclusion, Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-4-acetate (CAS 1806844-69-8) represents a versatile and valuable compound in modern chemical research and development. Its structural features and reactivity profile make it indispensable for pharmaceutical and agrochemical innovation, while emerging applications suggest even broader utility. As synthetic methodologies advance and new therapeutic targets emerge, this multifunctional pyridine derivative will undoubtedly continue to play a significant role in scientific progress and industrial applications.

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